Cas no 2172599-66-3 (2-1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172599-66-3
• MF: C₁₂H₂₄N₄O₂
• MW: 256.344562530518
• CID: 5854062
• PubChem ID: 165600252
• Update Time: 2025-07-01

2-1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1598282
• 2-[1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2172599-66-3

• Inchi： 1S/C12H24N4O2/c1-17-9-4-3-8-16-12(6-10-18-2)11(5-7-13)14-15-16/h3-10,13H2,1-2H3
• InChI Key： MGEINWJKXVOPQP-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CCN)N=NN1CCCCOC

Computed Properties

• Exact Mass: 256.18992602g/mol
• Monoisotopic Mass: 256.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172599-66-3)

The compound 2-1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by the CAS registry number 2172599-66-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of triazoles, which are widely recognized for their stability and versatility in chemical synthesis. The structure of this molecule incorporates a triazole ring system with substituents that include a 4-methoxybutyl group and a 2-methoxyethyl group, both of which contribute to its unique chemical properties.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like this one. The synthesis of 2-1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine involves multi-step reactions that require meticulous control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including click chemistry and catalytic processes, to optimize the synthesis of this compound. These efforts have not only improved the efficiency of production but also opened new avenues for its application in fields such as drug discovery and materials science.

The structural features of this compound make it particularly interesting for applications in medicinal chemistry. The presence of the triazole ring, a heterocyclic structure known for its ability to form strong hydrogen bonds and exhibit favorable pharmacokinetic properties, positions this molecule as a promising candidate for drug development. Recent studies have highlighted its potential as a scaffold for designing bioactive compounds with specific therapeutic targets. For instance, modifications to the substituents on the triazole ring have been shown to influence the compound's solubility, bioavailability, and binding affinity to target proteins.

In addition to its medicinal applications, 2-1-(4-methoxybutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethanamine has also garnered attention in materials science due to its unique electronic properties. The incorporation of this compound into polymer systems has been investigated for its potential to enhance material performance in areas such as electronics and sensors. Researchers have demonstrated that the triazole moiety can act as a functional group for cross-linking polymers or as a site for further chemical modifications.

Recent research has also focused on understanding the environmental impact and biodegradability of this compound. As concerns about sustainability grow within the chemical industry, there is increasing interest in developing eco-friendly synthesis routes and evaluating the environmental fate of such compounds. Studies have shown that under certain conditions, this compound can undergo biodegradation through enzymatic pathways or microbial activity. These findings are crucial for ensuring that its use aligns with global efforts toward green chemistry practices.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have provided insights into its molecular geometry, vibrational modes, and electronic transitions. These computational studies have not only enhanced our understanding of the compound's fundamental properties but also guided experimental designs for optimizing its synthesis and applications.

In summary, 2-[...]amine (CAS No. 2172599663) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.